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For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding N-Phenylpropanamide-
d5 in a Research Context

N-Phenylpropanamide-d5 is the deuterated analog of N-Phenylpropanamide, a compound of
significant interest in analytical and forensic chemistry. It is recognized as a degradation
product and a potential biomarker of smoked Fentanyl.[1][2] The incorporation of five deuterium
atoms on the phenyl group makes it an ideal internal standard for mass spectrometry-based
guantification of its non-deuterated counterpart, providing enhanced accuracy in complex
biological matrices. While its primary utility lies in its isotopic purity and mass difference, its
chemical reactivity and, by extension, its safety profile are considered analogous to N-
Phenylpropanamide. This guide provides a comprehensive overview of the safety data for N-
Phenylpropanamide-d5, drawing upon the established data for N-Phenylpropanamide to
ensure best practices in laboratory settings. For research purposes, it is sold by various
chemical suppliers and is intended for laboratory use only.[2][3]
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Section 1: Chemical and Physical Identity

Understanding the fundamental properties of a compound is the first step in safe handling. N-

Phenylpropanamide-d5 shares its core structure with its non-deuterated analog, with the key

difference being the isotopic substitution on the phenyl ring.

Property

Value

Source(s)

Chemical Name

N-(phenyl-d5)propanamide

Propionanilide-d5, N-

Synonyms ) ) [2]
Phenylpropionamide-d5

CAS Number 620-71-3 (for non-deuterated) [L12113114115]116]

Molecular Formula CoDsHeNO [21[7]

Molecular Weight 154.22 g/mol [2][7]

Appearance White to off-white solid [1]
Soluble in organic solvents like

Solubility ethanol and acetone; limited [1]
solubility in water.[1]

] ] 104-107°C (for non-

Melting Point [6]
deuterated)

Boiling Point 222°C (for non-deuterated) [6]

Section 2: Hazard Identification and GHS

Classification

Based on the data for N-Phenylpropanamide, the deuterated compound should be handled as

a hazardous substance. The following GHS classifications are applicable:

¢ Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[8]

o Skin Irritation (Category 2), H315: Causes skin irritation.[9]

e Serious Eye Damage (Category 1), H318: Causes serious eye damage.[9]
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e Specific target organ toxicity — single exposure (Category 3), Respiratory system, H335:
May cause respiratory irritation.[9]

GHS Label Elements

The following pictograms, signal word, and hazard statements summarize the key dangers:

Pictogram Signal Word Hazard Statements

H302: Harmful if swallowed.[8]

H315: Causes skin irritation.[9]
Danger H318: Causes serious eye

damage.[9] H335: May cause

respiratory irritation.[9]

Precautionary Statements

A comprehensive list of precautionary statements includes:

e Prevention: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after handling), P270
(Do not eat, drink or smoke when using this product), P271 (Use only outdoors or in a well-
ventilated area), P280 (Wear protective gloves/ eye protection/ face protection).

e Response: P301 + P312 + P330 (IF SWALLOWED: Call a POISON CENTER/doctor if you
feel unwell. Rinse mouth.), P302 + P352 (IF ON SKIN: Wash with plenty of soap and water.),
P304 + P340 (IF INHALED: Remove person to fresh air and keep comfortable for
breathing.), P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and easy to do. Continue rinsing.), P310
(Immediately call a POISON CENTER or doctor/physician), P332 + P313 (If skin irritation
occurs: Get medical advice/attention.), P362 (Take off contaminated clothing and wash
before reuse).

o Storage: P403 + P233 (Store in a well-ventilated place. Keep container tightly closed.), P405
(Store locked up).

e Disposal: P501 (Dispose of contents/ container to an approved waste disposal plant).
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Section 3: Safe Handling and Storage

Adherence to strict laboratory protocols is essential when working with N-
Phenylpropanamide-d5.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood, to minimize inhalation exposure.[10]

o Eyewash stations and safety showers must be readily accessible in the immediate work
area.[11]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure.

Caption: Recommended Personal Protective Equipment (PPE).

Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles.
[12]

o Skin Protection: A standard laboratory coat should be worn.[12]

o Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required.[13] Wash
hands thoroughly after handling.

» Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
dust, a NIOSH-approved respirator is necessary.[12]

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[10]

o Keep in a dark place, sealed from moisture.[6]

Section 4: Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.
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First-Aid Measures

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a poison
control center or seek medical attention.[5]

« If on Skin: Immediately remove all contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes.[11] If skin irritation persists, seek medical
attention.[11]

« If Inhaled: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration or oxygen and seek immediate medical attention.[14]

o If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.[11][14] Remove contact lenses if present and easy to do.
[11] Seek immediate medical attention.[14]

Accidental Release Measures

For a small laboratory spill, the following protocol should be followed:

Spill Managed

i ! - Contain the Spill Clean Up Spill
w LT I D A5 }_" LENIA RS H (Use absorbent material) ‘4% (Avoid generating dust)

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Wear appropriate PPE, including respiratory protection, gloves, and eye

protection.[5]

Containment: Prevent the further spread of the material.
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o Clean-up: Carefully sweep or scoop up the solid material, avoiding the generation of dust.[5]
Place in a sealed, labeled container for disposal.

o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

o Disposal: Dispose of the waste material in accordance with institutional and local regulations.

Section 5: Toxicological Information

The toxicological properties of N-Phenylpropanamide-d5 are expected to be similar to its non-
deuterated form. The primary routes of exposure are ingestion, inhalation, and skin contact.
The substance is harmful if swallowed and causes irritation to the skin, eyes, and respiratory
system.[11] There is no data available on carcinogenic or mutagenic effects.[15]

Section 6: Disposal Considerations

All waste containing N-Phenylpropanamide-d5 must be treated as hazardous chemical waste.
It should be disposed of in a designated, sealed container and handled by qualified personnel
for chemical waste disposal, in accordance with all federal, state, and local environmental
regulations. Do not allow the chemical to enter drains or waterways.[16]

Conclusion

N-Phenylpropanamide-d5 is a valuable tool for researchers, particularly in the field of
analytical toxicology. While it presents certain hazards, these can be effectively managed
through a thorough understanding of its safety profile and the implementation of robust safety
protocols. By adhering to the guidelines outlined in this document, researchers can handle this
compound with a high degree of safety, ensuring the integrity of their work and the well-being of
all laboratory personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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